Cas no 2136879-14-4 ((1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 2136879-14-4
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 6125678
• PubChem ID: 165499117
• Update Time: 2025-07-23

(1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• 2136879-14-4
• EN300-1147494

• Inchi： 1S/C7H14N4O/c1-2-3-11-5-6(9-10-11)7(12)4-8/h5,7,12H,2-4,8H2,1H3/t7-/m1/s1
• InChI Key： LTNXKVHHJOXVAN-SSDOTTSWSA-N
• SMILES： O[C@H](CN)C1=CN(CCC)N=N1

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 77Ų

Additional information on (1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

Introduction to (1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol (CAS No. 2136879-14-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol, with the CAS number 2136879-14-4, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of (1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol features a chiral center at the (1R) configuration, which is critical for its pharmacological interactions. The presence of a propyl-substituted triazole ring enhances its binding affinity to various biological targets. This structural motif has been extensively explored in the development of drugs targeting neurological disorders, infectious diseases, and inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies indicate that (1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol interacts with several key enzymes and receptors, suggesting its potential as a lead compound for drug discovery. These interactions are mediated by the amino and triazole functional groups, which are known to participate in hydrogen bonding and hydrophobic interactions.

In vitro experiments have demonstrated that this compound exhibits moderate activity against certain bacterial strains. The propyl group enhances its solubility in aqueous media, facilitating its use in formulations designed for oral or parenteral administration. Furthermore, the chiral center at the (1R) configuration imparts selectivity to its biological effects, reducing off-target interactions and minimizing side effects.

The synthesis of (1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly effective in producing the desired enantiomer.

Current research is focused on optimizing the synthetic route to improve scalability and cost-efficiency. Additionally, efforts are underway to explore novel derivatives of this compound that may exhibit enhanced pharmacological properties. The triazole ring is a versatile scaffold that can be modified to target different biological pathways, opening up possibilities for treating a wide range of diseases.

The pharmaceutical industry is increasingly interested in compounds with chiral centers due to their potential therapeutic benefits. (1R)-2-amino-1-(1-propyl-1H-1,2,3-triazol-4-ylolethanen-l-Ol represents a promising candidate for further development into a novel drug entity. Its unique structural features and favorable pharmacokinetic properties make it an attractive option for clinical trials.

As our understanding of molecular interactions continues to evolve, compounds like (lR)-2-amino-l-(l-propyl-lH-l , 2 , 3 -triazol -4 -yI)ethan-I -01 will play a crucial role in shaping the future of medicine. By leveraging cutting-edge technologies and innovative research approaches, scientists are paving the way for new treatments that address unmet medical needs. The continued exploration of this compound holds great promise for advancing therapeutic strategies across multiple disease areas.